Cas no 2891517-36-3 (1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine)
2891517-36-3 structure
Product Name:1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine
CAS No:2891517-36-3
MF:C4H7N3
MW:102.149288415909
CID:6827874
PubChem ID:172405525
Update Time:2025-02-15
1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine Chemical and Physical Properties
Names and Identifiers
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- CS-26155
- 1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine
- 2891517-36-3
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- Inchi: 1S/C4H7N3/c1-7-3-4(5)2-6-7/h2-3H,5H2,1H3/i1D3,2D,3D
- InChI Key: LBGSWBJURUFGLR-RHIBPKLGSA-N
- SMILES: N1(C([2H])([2H])[2H])C([2H])=C(C([2H])=N1)N
Computed Properties
- Exact Mass: 102.095380966Da
- Monoisotopic Mass: 102.095380966Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 64
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 43.8Ų
1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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